Cas no 21011-65-4 (isonicotinic acid, 3-isopropyl- (8ci))

• Product Name: isonicotinic acid, 3-isopropyl- (8ci)
• CAS No: 21011-65-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 910939
• PubChem ID: 20590417
• Update Time: 2025-07-09

isonicotinic acid, 3-isopropyl- (8ci) Chemical and Physical Properties

Names and Identifiers

• isonicotinic acid, 3-isopropyl- (8ci)
• AKOS014776831
• 3-Isopropylisonicotinic acid
• SCHEMBL17465921
• GS2425
• ISONICOTINIC ACID, 3-ISOPROPYL-
• 3-Isopropylisonicotinicacid
• SB55220
• DB-287656
• 21011-65-4

• Inchi： 1S/C9H11NO2/c1-6(2)8-5-10-4-3-7(8)9(11)12/h3-6H,1-2H3,(H,11,12)
• InChI Key： FDBQKXNCANOEFU-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=CC=1C(C)C)=O

Computed Properties

• Exact Mass: 165.078978594g/mol
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on isonicotinic acid, 3-isopropyl- (8ci)

Isonicotinic Acid, 3-Isopropyl- (8CI) and Its Significance in Modern Chemical Biology

Isonicotinic acid, 3-isopropyl- (8CI), with the CAS number 21011-65-4, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, belonging to the isonicotinic acid derivatives, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of the isopropyl group at the 3-position introduces a specific electronic and steric environment that influences its reactivity and biological interactions.

The compound's structure is characterized by a pyridine ring linked to a carboxylic acid group, with an isopropyl substituent attached at the third carbon atom. This configuration makes it a valuable scaffold for designing molecules with tailored biological activities. In recent years, there has been a surge in research focused on developing novel therapeutic agents based on isonicotinic acid derivatives, owing to their broad spectrum of biological activities and potential to interact with various biological targets.

One of the most compelling aspects of isonicotinic acid, 3-isopropyl- (8CI) is its role in the development of new antibiotics. The structural motif of isonicotinic acid derivatives shares similarities with nicotinamide, a key component of nicotinamide adenine dinucleotide (NAD), which is essential for numerous cellular processes. This similarity has led to the investigation of these compounds as potential inhibitors of bacterial enzymes such as nicotinamide adenine dinucleotide-dependent dehydrogenases. These enzymes are crucial for bacterial energy metabolism and are considered valid targets for antibiotic development.

Recent studies have highlighted the antimicrobial properties of isonicotinic acid, 3-isopropyl- (8CI) and its derivatives. For instance, research published in leading chemical biology journals has demonstrated that certain isonicotinic acid derivatives exhibit potent activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The mechanism of action involves the inhibition of bacterial DNA gyrase and topoisomerase IV, which are essential for bacterial DNA replication and transcription. This finding underscores the potential of this class of compounds as novel antibiotics to combat multidrug-resistant bacterial infections.

Moreover, the isopropyl group in isonicotinic acid, 3-isopropyl- (8CI) contributes to its ability to modulate biological pathways beyond antimicrobial applications. The steric hindrance provided by the isopropyl substituent can influence binding interactions with biological targets, making it possible to fine-tune the pharmacological properties of the molecule. This flexibility has opened up avenues for exploring its use in other therapeutic areas, such as anti-inflammatory and anticancer treatments.

In the realm of anticancer research, isonicotinic acid, 3-isopropyl- (8CI) derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The pyridine ring can interact with ATP-binding pockets in kinases, leading to their inhibition and subsequent disruption of signaling pathways that promote tumor growth. Preclinical studies have indicated that certain derivatives exhibit significant antitumor activity in vitro and in vivo, suggesting their potential as lead compounds for further drug development.

The synthesis of isonicotinic acid, 3-isopropyl- (8CI) and its derivatives has also seen advancements due to innovative chemical methodologies. Modern synthetic approaches have enabled the efficient preparation of complex analogs with improved pharmacological profiles. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic modifications have been particularly useful in introducing functional groups and optimizing molecular properties. These advancements have facilitated rapid progress in understanding the structure-activity relationships within this class of compounds.

Another area where isonicotinic acid, 3-isopropyl- (8CI) has made significant contributions is in the development of probes for biochemical studies. The compound's ability to interact with specific biological targets makes it an excellent tool for investigating enzyme mechanisms and pathway dynamics. Researchers have utilized derivatives of this compound as fluorescent probes to visualize and track biological processes at the molecular level. Such probes have provided valuable insights into cellular signaling networks and have been instrumental in deciphering complex biochemical pathways.

The future prospects for isonicotinic acid, 3-isopropyl- (8CI) are promising, with ongoing research aimed at expanding its therapeutic applications. Efforts are underway to develop more selective derivatives that target specific disease-related pathways while minimizing side effects. Additionally, computational methods such as molecular docking and virtual screening are being employed to identify novel analogs with enhanced properties. These computational approaches complement traditional experimental methods and accelerate the discovery process.

In conclusion,isonicotinic acid, 3-isopropyl- (8CI) represents a versatile scaffold with significant potential in chemical biology and pharmaceutical research. Its unique structural features and broad spectrum of biological activities make it a valuable compound for developing new therapeutic agents. With continued advancements in synthetic chemistry and computational methods,isonicotinic acid, 3-isopropyl- (8CI) and its derivatives are poised to play a crucial role in addressing various challenges in medicine and biotechnology.